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Compound of Interest

Compound Name: Butyl decyl adipate

Cat. No.: B12647238

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides detailed application notes and protocols for the use of Butyl Decyl
Adipate in cosmetic formulations. Due to the limited publicly available data specifically for
Butyl Decyl Adipate (CAS No. 71850-02-7), this report leverages information on the closely
related and well-documented diester, Dibutyl Adipate (CAS No. 105-99-7), as a representative
example of a short-to-medium chain alkyl adipate ester. The information presented herein for
Dibutyl Adipate should be considered indicative and can serve as a strong starting point for the
evaluation and application of Butyl Decyl Adipate. This document outlines the
physicochemical properties, functions, and safety of these adipate esters, and provides
detailed experimental protocols for their evaluation in cosmetic formulations.

Introduction to Butyl Decyl Adipate and Related
Adipate Esters

Butyl Decyl Adipate is the ester of butyl alcohol, decyl alcohol, and adipic acid. It belongs to
the class of dialkyl adipates, which are widely used in the cosmetics industry as emollients,
solvents, and plasticizers. These esters are valued for their ability to impart a light, non-greasy
feel to formulations, enhance spreadability, and dissolve active ingredients, particularly UV
filters in sunscreen products.
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hvsicochemical ies of Butyl Decyl Adi

Property Value Source
CAS Number 71850-02-7 [1]
Molecular Formula C20H3804 [1]
Molecular Weight 342.51 g/mol [1]

1-O-butyl 6-O-decyl
IUPAC Name ) [1]
hexanedioate

Density 0.936 g/cm? [1]

Purity ~96% (as per supplier data) [1]

Physicochemical Properties of Dibutyl Adipate (as a

representative adipate ester)

Property Value Source

CAS Number 105-99-7 [1]

Molecular Formula C14H2604 [1]

Molecular Weight 258.35 g/mol [1]
Clear, colorless, odorless oily

Appearance o [1]
liquid

B Soluble in organic solvents,
Solubility _ _ _ [1]
practically insoluble in water

Functions and Applications in Cosmetic
Formulations

Adipate esters such as Butyl Decyl Adipate and Dibutyl Adipate serve several key functions in
cosmetic products:

o Emollient: They form a lubricating, non-greasy film on the skin, enhancing its softness and
smoothness.
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e Solvent: They are effective at dissolving crystalline UV filters, which is crucial for achieving
high SPF values in sunscreens and ensuring product stability.

 Plasticizer: In nail polish formulations, they improve the flexibility and durability of the film.

o Spreading Agent: They improve the spreadability of formulations on the skin, leading to a
more elegant skin feel.

Recommended Use Levels (based on Dibutyl Adipate

data)
Product Type Recommended Use Level (%)
Sunscreen Gels, Creams, and Liquids up to 8%
Nail Polish up to 5%

Experimental Protocols
Protocol for Sensory Evaluation of Emollient Esters

This protocol outlines a method for the sensory evaluation of emollients like Butyl Decyl
Adipate to characterize their skin feel.

Objective: To assess and quantify the sensory attributes of an emollient ester when applied to
the skin.

Materials:

o Test emollient (e.g., Butyl Decyl Adipate)

Reference emollients (e.g., silicones, other esters)

Trained sensory panel (10-15 panelists)

Controlled environment room (22 + 2°C, 50 + 5% RH)

Standardized application tools (e.g., micropipette)
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Evaluation forms with sensory attribute scales (e.g., 10-point scale)

Procedure:

Panelist Training: Train panelists on the definitions of sensory attributes (e.g., spreadability,
absorbency, oiliness, tackiness, smoothness) using standard references.

Acclimatization: Allow panelists to acclimatize in the controlled environment room for at least
15 minutes before the evaluation.

Sample Application: Apply a standardized amount (e.g., 2 uL/cm?) of the test emollient to a
designated area on the panelists' volar forearm.

Evaluation: Instruct panelists to evaluate the sensory attributes at specified time points (e.g.,
during application, 1 minute after, and 5 minutes after application).

Data Collection: Panelists will rate the intensity of each attribute on the provided scale.

Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine the sensory
profile of the emollient.

Protocol for In-Vivo Skin Hydration Measurement

This protocol describes a method to quantify the effect of a formulation containing Butyl Decyl

Adipate on skin hydration using a Corneometer.

Objective: To measure the change in skin hydration after the application of a cosmetic

formulation containing the test emollient.

Materials:

Test formulation containing Butyl Decyl Adipate
Placebo formulation (without the test emollient)
Corneometer® CM 825

Human volunteers (with dry to normal skin on the forearms)
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e Controlled environment room (22 + 2°C, 50 + 5% RH)
Procedure:

o \olunteer Selection and Acclimatization: Select volunteers who meet the inclusion criteria
and have them acclimatize in the controlled environment for at least 30 minutes.

o Baseline Measurement: Measure the baseline skin hydration of two designated test areas on
the volar forearm of each volunteer using the Corneometer.

o Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation to
one test area and the placebo to the other.

o Post-Application Measurements: Measure skin hydration at predetermined time intervals
(e.0., 1, 2, 4, 6, and 8 hours after application).

o Data Analysis: Calculate the percentage change in skin hydration from the baseline for both
the test and placebo formulations. Use statistical analysis (e.g., t-test) to determine the
significance of the results.

Safety and Toxicology Data (based on Dibutyl
Adipate)

The safety of Dibutyl Adipate has been assessed by the Cosmetic Ingredient Review (CIR)
Expert Panel, which concluded that it is safe for use in cosmetics in the present practices of
use and concentration.
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Endpoint Result

Acute Oral Toxicity (rat) LD50 > 2.0 g/kg
Dermal Irritation (rabbit) Mild to moderate
Ocular Irritation (rabbit) Minimally irritating
Skin Sensitization (guinea pig) Not a sensitizer
Comedogenicity (human) Non-comedogenic

Negative in bacterial and mammalian test

Genotoxicity .
systems

Diagrams
Signaling Pathways and Experimental Workflows

Caption: Role of Butyl Decyl Adipate in a Sunscreen Formulation.
Caption: Experimental Workflow for Sensory Evaluation.

Caption: Experimental Workflow for In-Vivo Skin Hydration Study.

Conclusion

Butyl Decyl Adipate is a promising emollient, solvent, and plasticizer for cosmetic
formulations, with properties similar to other well-established adipate esters. While specific data
for this molecule is limited, the information available for Dibutyl Adipate provides a strong
foundation for its application. The experimental protocols provided in this document offer a
robust framework for researchers and formulators to evaluate the performance and sensory
characteristics of Butyl Decyl Adipate and other novel emollients. As with any cosmetic
ingredient, it is recommended to conduct appropriate safety and efficacy testing for the specific
formulation being developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Butyl Decyl Adipate
in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647238#application-of-butyl-decyl-adipate-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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